Cas no 2732789-36-3 (2-Methoxy-9,9-diphenyl-9H-fluorene)

• Product Name: 2-Methoxy-9,9-diphenyl-9H-fluorene
• CAS No: 2732789-36-3
• MF: C₂₆H₂₀O
• MW: 348.44
• CID: 5444255
• PubChem ID: 135743553
• Update Time: 2025-08-04

2-Methoxy-9,9-diphenyl-9H-fluorene Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-9,9-diphenyl-9H-fluorene
• BS-53488
• 2732789-36-3
• G65136
• 2-methoxy-9,9-diphenylfluorene
• 9H-Fluorene, 2-methoxy-9,9-diphenyl-

• Inchi： 1S/C26H20O/c1-27-21-16-17-23-22-14-8-9-15-24(22)26(25(23)18-21,19-10-4-2-5-11-19)20-12-6-3-7-13-20/h2-18H,1H3
• InChI Key： PYRQCOUXJDARDK-UHFFFAOYSA-N
• SMILES： C1C=C2C(C(C3C=C(C=CC=32)OC)(C2=CC=CC=C2)C2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 348.151415257g/mol
• Monoisotopic Mass: 348.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 9.2Ų

Additional information on 2-Methoxy-9,9-diphenyl-9H-fluorene

Introduction to 2-Methoxy-9,9-Diphenyl-9H-Fluorene (CAS No. 2732789-36-3)

2-Methoxy-9,9-diphenyl-9H-fluorene (CAS No. 2732789-36-3) is a highly specialized organic compound that belongs to the family of fluorene derivatives. This compound has garnered significant attention in the scientific community due to its unique structural properties and potential applications in various fields such as organic electronics, optoelectronics, and materials science. The molecule consists of a fluorene core with two phenyl groups attached at the 9-position and a methoxy group at the 2-position, which imparts distinctive electronic and optical characteristics.

The synthesis of 2-Methoxy-9,9-diphenyl-9H-fluorene involves a series of carefully designed organic reactions, often utilizing palladium-catalyzed coupling reactions or other advanced methodologies to achieve high yields and purity. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis process, making it more efficient and scalable for industrial applications.

One of the most notable features of 2-Methoxy-9,9-diphenyl-9H-fluorene is its ability to emit light under specific conditions, a property that has been extensively studied for applications in organic light-emitting diodes (OLEDs). The methoxy group at the 2-position plays a crucial role in modulating the electronic properties of the molecule, enhancing its emission efficiency and stability. Recent studies have demonstrated that this compound can be integrated into OLED architectures to produce devices with high luminous efficiency and long operational lifetimes.

In addition to its role in OLEDs, 2-Methoxy-9,9-diphenyl-9H-fluorene has also been explored for its potential in organic photovoltaic (OPV) devices. The compound's ability to absorb sunlight and efficiently transfer charges makes it a promising candidate for improving the performance of OPV materials. Researchers have reported that incorporating this compound into OPV blends can lead to enhanced power conversion efficiencies due to its favorable energy levels and morphological compatibility with other active layer components.

The structural versatility of 2-Methoxy-9,9-diphenyl-9H-fluorene has also made it a valuable building block for constructing more complex molecular architectures. For instance, scientists have utilized this compound as a precursor for synthesizing larger π-conjugated systems, which are essential for developing advanced materials with tailored electronic properties. These systems have potential applications in flexible electronics, sensors, and energy storage devices.

Recent research has focused on understanding the photophysical properties of 2-Methoxy-9,9-diphenyl-9H-fluorene at the molecular level. By employing advanced spectroscopic techniques such as time-resolved fluorescence spectroscopy and transient absorption spectroscopy, researchers have gained insights into the molecule's excited-state dynamics and intersystem crossing mechanisms. These studies have provided valuable information for designing next-generation materials with improved performance metrics.

Furthermore, the environmental impact of 2-Methoxy-9,9-diphenyl-9H-fluorene has been a topic of interest in recent years. Researchers have investigated its biodegradation pathways and toxicity profiles to ensure that its use in commercial applications does not pose risks to ecosystems or human health. Preliminary findings suggest that the compound exhibits low toxicity and biodegrades under specific environmental conditions, making it a sustainable choice for various industrial applications.

In conclusion, 2-Methoxy-9,9-diphenyl-9H-fluorene (CAS No. 273278